Cas no 2172393-34-7 (4-(1-amino-3-methylbutyl)-2-methyl-5-(propan-2-yl)phenol)

• Product Name: 4-(1-amino-3-methylbutyl)-2-methyl-5-(propan-2-yl)phenol
• CAS No: 2172393-34-7
• MF: C₁₅H₂₅NO
• MW: 235.365104436874
• CID: 5849156
• PubChem ID: 165521916
• Update Time: 2025-06-28

4-(1-amino-3-methylbutyl)-2-methyl-5-(propan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-3-methylbutyl)-2-methyl-5-(propan-2-yl)phenol
• 2172393-34-7
• EN300-1277023

• Inchi： 1S/C15H25NO/c1-9(2)6-14(16)13-7-11(5)15(17)8-12(13)10(3)4/h7-10,14,17H,6,16H2,1-5H3
• InChI Key： FIGYDKLGJLDJIF-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(=C(C=1)C(C)C)C(CC(C)C)N

Computed Properties

• Exact Mass: 235.193614421g/mol
• Monoisotopic Mass: 235.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(1-amino-3-methylbutyl)-2-methyl-5-(propan-2-yl)phenol

Introduction to 4-(1-amino-3-methylbutyl)-2-methyl-5-(propan-2-yl)phenol (CAS No. 2172393-34-7)

4-(1-amino-3-methylbutyl)-2-methyl-5-(propan-2-yl)phenol, identified by its CAS number 2172393-34-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex aliphatic side chain and a phenolic core, has garnered attention due to its potential applications in drug discovery and therapeutic development. The structural features of this compound, particularly the presence of both amino and hydroxyl functional groups, make it a versatile scaffold for further chemical modifications and biological evaluations.

The compound's structure consists of a phenol ring substituted with a 2-methyl group at the 2-position and a 5-(propan-2-yl) group at the 5-position. The side chain is an 1-amino-3-methylbutyl moiety, which introduces both basicity and steric bulk to the molecule. This combination of structural elements suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in phenolic compounds due to their diverse biological activities. Phenols are known for their antioxidant properties, which are attributed to the presence of the hydroxyl group. Additionally, the amino group in 4-(1-amino-3-methylbutyl)-2-methyl-5-(propan-2-yl)phenol can participate in hydrogen bonding interactions, enhancing its binding affinity to biological targets. These properties have led to extensive research into phenolic derivatives as potential therapeutic agents.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The presence of multiple functional groups provides numerous opportunities for chemical modification, allowing researchers to fine-tune its pharmacological properties. For instance, derivatization of the amino group could lead to salt formation, improving solubility and bioavailability. Similarly, modifications of the hydroxyl group could enhance metabolic stability or binding affinity.

Recent studies have highlighted the importance of aliphatic side chains in pharmaceutical compounds. Compounds with longer aliphatic chains often exhibit improved pharmacokinetic profiles due to better membrane permeability and reduced metabolic clearance. The 1-amino-3-methylbutyl side chain in 4-(1-amino-3-methylbutyl)-2-methyl-5-(propan-2-yl)phenol aligns with this trend, suggesting that it may possess favorable pharmacokinetic properties.

The compound's potential biological activities have been explored in several preclinical studies. Initial research suggests that it may exhibit anti-inflammatory and antioxidant effects, which are relevant to various therapeutic areas such as neurodegenerative diseases and cardiovascular disorders. These findings are particularly intriguing given the growing recognition of inflammation as a key pathological mechanism in many diseases.

Furthermore, the structural similarity between 4-(1-amino-3-methylbutyl)-2-methyl-5-(propan-2-yl)phenol and known bioactive molecules has prompted researchers to investigate its interactions with specific enzymes and receptors. For example, its phenolic core could potentially interact with peroxisome proliferator-activated receptors (PPARs), which are involved in lipid metabolism and inflammation regulation. Additionally, the amino group might interact with histamine receptors or other G-protein coupled receptors (GPCRs), depending on the specific context.

The synthesis of 4-(1-amino-3-methylbutyl)-2-methyl-5-(propan-2-yl)phenol presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step organic transformations, including Grignard reactions, nucleophilic substitutions, and condensation reactions. Advanced techniques such as catalytic hydrogenation and cross-coupling reactions may also be employed to achieve higher yields and purities.

In conclusion,4-(1-amino-3-methylbutyl)-2-methyl-5-(propan-2-yl)phenol (CAS No. 2172393-34-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its observed biological activities, make it an attractive candidate for further development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in drug discovery and development.